Cas no 869072-49-1 (N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 869072-49-1
• MF: C₁₂H₁₉N₅O₂
• MW: 265.311561822891
• CID: 6320182
• PubChem ID: 7197189
• Update Time: 2025-05-21

N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• SR-01000017248-1
• SR-01000017248
• N-(2,2-diethoxyethyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• MLS000624385
• AKOS024253655
• 869072-49-1
• F1852-0065
• HMS2736I06
• CHEMBL1612733
• SMR000323693
• AB00611615-02

• Inchi： 1S/C12H19N5O2/c1-4-18-10(19-5-2)7-13-11-9-6-16-17(3)12(9)15-8-14-11/h6,8,10H,4-5,7H2,1-3H3,(H,13,14,15)
• InChI Key： BFCDMIPMIHAUAR-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1=C2C=NN(C)C2=NC=N1)OCC

Computed Properties

• Exact Mass: 265.15387487g/mol
• Monoisotopic Mass: 265.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(2,2-Diethoxyethyl)-1-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 869072-49-1, commonly referred to as N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazolo[3,4-d]pyrimidine core structure is particularly interesting due to its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the anti-inflammatory properties of this compound, suggesting its potential utility in treating conditions such as arthritis and other inflammatory diseases. Researchers have also explored its antioxidant activity, which could be beneficial in combating oxidative stress-related disorders. These findings underscore the importance of further investigating the biochemical mechanisms underlying its effects.

One of the most promising aspects of N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-amine is its ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit certain kinases involved in cancer progression, making it a potential candidate for anti-cancer therapies. Additionally, its selective binding affinity for specific receptors has opened up avenues for exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the diethoxyethyl group plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. This modification not only improves its efficacy but also reduces potential side effects, making it a more viable option for therapeutic applications.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-amine with various biological targets. These simulations provide valuable insights into its binding modes and selectivity profiles, which are essential for optimizing its therapeutic potential. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects, paving the way for its potential approval as a novel drug.

In conclusion, N-(2,2-diethoxyethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-amine represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities and promising therapeutic potential, positions it as a key player in the development of innovative treatments for various diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine.